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Compound of Interest

Compound Name: 2-Chloro-4-methylbenzotrifluoride

Cat. No.: B1349371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,

synthesis, and experimental protocols related to 2-Chloro-4-methylbenzotrifluoride, a key

intermediate in the pharmaceutical and agrochemical industries.

Physicochemical Properties
2-Chloro-4-methylbenzotrifluoride is a halogenated aromatic compound with the chemical

formula C₈H₆ClF₃. Its properties make it a versatile building block in organic synthesis.

Property Value

Boiling Point 184.6°C at 760 mmHg[1]

Density 1.287 ± 0.06 g/cm³[1]

Flash Point 68.7 ± 17.9°C[1]

Molecular Weight 194.58 g/mol
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The boiling point of 2-Chloro-4-methylbenzotrifluoride can be determined using standard

laboratory methods such as the capillary method or simple distillation.

Capillary Method Protocol:

A small amount of 2-Chloro-4-methylbenzotrifluoride is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is attached to a thermometer and heated in a suitable apparatus, such as a

Thiele tube or an oil bath, to ensure uniform heating.[2][3]

The temperature is slowly increased.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube.[2]

Simple Distillation Protocol:

Approximately 5 mL of 2-Chloro-4-methylbenzotrifluoride is placed in a distilling flask.

The distillation apparatus is assembled, including a condenser and a receiving flask.

The sample is heated, and the temperature is monitored.

The boiling point is the highest temperature recorded when the vapor pressure of the liquid

equals the external atmospheric pressure, and the liquid is actively distilling.[1]

It is crucial to record the barometric pressure at the time of the measurement as the boiling

point is pressure-dependent.[1]

Synthesis of 2-Chloro-4-methylbenzotrifluoride
One common method for the synthesis of 2-Chloro-4-methylbenzotrifluoride involves the

chlorination of 4-methylbenzotrifluoride.
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Caption: Synthesis of 2-Chloro-4-methylbenzotrifluoride.

Applications in Drug Development
2-Chloro-4-methylbenzotrifluoride serves as a critical building block in the synthesis of

various active pharmaceutical ingredients (APIs). The presence of the trifluoromethyl group can

enhance the metabolic stability and binding affinity of drug candidates. Its chemical structure

allows for further functionalization to create complex molecules with desired therapeutic

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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